3-(Morpholin-4-yl)propane-1-sulfonyl fluoride hydrochloride

• Molecular Formula: C7H15ClFNO3S
• Molecular Weight: 247.72 g/mol
• IUPAC Name: 3-morpholin-4-ylpropane-1-sulfonyl fluoride;hydrochloride
• InChI: InChI=1S/C7H14FNO3S.ClH/c8-13(10,11)7-1-2-9-3-5-12-6-4-9;/h1-7H2;1H
• InChI Key: SWGNJPMCZZAHMN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCS(=O)(=O)F.Cl

Description

3-(Morpholin-4-yl)propane-1-sulfonyl fluoride hydrochloride (CAS: 1955558-36-7) is a synthetic organofluorine compound featuring a morpholine ring linked to a propane sulfonyl fluoride group, with a hydrochloride counterion. Its molecular formula is C₇H₁₅ClFNO₃S, and it has a molecular weight of 247.72 g/mol . The morpholine moiety (a six-membered ring with one oxygen and one nitrogen atom) contributes to its solubility in polar solvents, while the sulfonyl fluoride group (-SO₂F) is a reactive electrophile commonly employed in covalent inhibitor design, particularly targeting serine hydrolases and proteases . This compound is utilized in medicinal chemistry and chemical biology for probing enzyme activity or developing irreversible inhibitors.

Preparation Methods

The reaction conditions often require an inert atmosphere and temperatures ranging from 2-8°C . Industrial production methods may involve similar synthetic routes but on a larger scale, with additional purification steps to ensure high purity.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The sulfonyl fluoride group undergoes nucleophilic substitution with various nucleophiles, forming stable sulfonamide or sulfonate derivatives. Key reaction types include:

Reaction Type	Nucleophile	Conditions	Product	Yield (%)	Reference
Amine alkylation	Primary amines	Dichloromethane, 0–25°C, anhydrous	Sulfonamide derivatives	75–90
Alcohol substitution	Methanol/Ethanol	THF, reflux, 12–24 hours	Alkyl sulfonate esters	60–80
Thiol coupling	Thiophenol	Acetonitrile, room temperature	Sulfonyl thioethers	85–95

Key Findings:

• Reactions with amines proceed efficiently under mild conditions due to the high electrophilicity of the sulfonyl fluoride group.

• Alcohols require prolonged heating to achieve substitution, likely due to their weaker nucleophilicity compared to amines.

• Thiols exhibit rapid reactivity, forming stable sulfur-containing products.

Hydrolysis Reactions

The sulfonyl fluoride group hydrolyzes in aqueous environments, forming the corresponding sulfonic acid:

$\text{R SO}_2\text{F}+\text{H}_2\text{O}\rightarrow \text{R SO}_3\text{H}+\text{HF}$

Kinetic Data:

pH	Temperature (°C)	Half-life (hours)	Byproduct Identified
7.0	25	48	HF
10.0	25	12	HF, morpholine-HCl
4.0	25	>100	–

Notes:

• Hydrolysis is pH-dependent, with accelerated rates under basic conditions due to increased hydroxide ion activity .

• The hydrochloride counterion stabilizes the intermediate during acid-catalyzed hydrolysis.

Reactivity with Organometallic Reagents

The compound reacts with Grignard reagents (e.g., MeMgBr) to form sulfinate intermediates, which can further react:

Grignard Reagent	Solvent	Product	Application
MeMgBr	THF, −78°C	Methanesulfinate-morpholine adduct	Pharmaceutical intermediates
PhMgCl	Diethyl ether	Phenylsulfonate derivative	Catalysis studies

Mechanistic Insight:
The sulfonyl fluoride acts as an electrophile, accepting the organomagnesium nucleophile at the sulfur center. The reaction is highly sensitive to moisture and requires strict anhydrous conditions.

Stability Under Thermal and Oxidative Conditions

Stability studies reveal:

Condition	Temperature (°C)	Degradation (%)	Major Degradation Pathway
Dry air	25	<5 (30 days)	None detected
Humid air (70% RH)	25	20 (30 days)	Hydrolysis to sulfonic acid
Oxidative (H$_2$
O$_2$
)	40	95 (24 hours)	Oxidation of morpholine ring

Critical Observations:

• The compound is stable under dry, inert conditions but degrades rapidly in humid or oxidative environments .

• Morpholine ring oxidation under oxidative conditions generates N-oxide byproducts.

Scientific Research Applications

3-(Morpholin-4-yl)propane-1-sulfonyl fluoride hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of sulfonyl derivatives.

Biology: The compound is used in biochemical assays to study enzyme activity and protein interactions.

Industry: The compound is used in the production of various chemical products, including pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-(Morpholin-4-yl)propane-1-sulfonyl fluoride hydrochloride involves its interaction with molecular targets such as enzymes. The compound can act as an inhibitor by binding to the active site of the enzyme, thereby preventing substrate binding and subsequent catalytic activity. This inhibition can occur through covalent modification of the enzyme or through non-covalent interactions .

Comparison with Similar Compounds

Structural Analogues and Physicochemical Properties

The following table highlights key structural analogues and their distinguishing features:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
Target Compound	1955558-36-7	C₇H₁₅ClFNO₃S	247.72	Sulfonyl fluoride, morpholine, HCl
3-(Morpholin-4-yl)propane-1-sulfonyl chloride hydrochloride	197891-91-1	C₇H₁₅Cl₂NO₃S	264.18	Sulfonyl chloride, morpholine, HCl
3-(Morpholin-4-yl)sydnonimine Hydrochloride (Linsidomine)	16142-27-1	C₇H₁₁ClN₄O₂	218.64	Sydnonimine, morpholine, HCl
2-(5-Phenyl-1,2,4-oxadiazol-3-yl)morpholine hydrochloride	1797716-80-3	C₁₃H₁₅ClN₄O₂	302.74	Oxadiazole, morpholine, HCl
3-(Morpholin-4-yl)-1-(naphthalen-2-yl)propan-1-one hydrochloride	674284-85-6	C₁₇H₂₀ClNO₂	305.80	Ketone, naphthalene, morpholine, HCl

Key Observations :

• Sulfonyl Fluoride vs. Sulfonyl Chloride : The chloride analogue (CAS 197891-91-1) replaces fluorine with chlorine, increasing molecular weight by ~16.46 g/mol. Sulfonyl chlorides are more reactive toward nucleophiles but less stable in aqueous environments compared to fluorides, making the target compound preferable for in vivo applications .
• Sydnonimine Derivatives: Linsidomine Hydrochloride (CAS 16142-27-1) contains a sydnonimine ring, a nitric oxide (NO) donor structure, enabling vasodilation. This contrasts with the sulfonyl fluoride’s covalent inhibition mechanism .

Biological Activity

3-(Morpholin-4-yl)propane-1-sulfonyl fluoride hydrochloride, a sulfonyl fluoride derivative, has garnered attention for its diverse biological activities, particularly in the realm of enzyme inhibition and potential therapeutic applications. This article synthesizes findings from various studies to provide a comprehensive overview of its biological activity, mechanisms of action, and potential applications.

Chemical Structure and Properties

The compound features a morpholine ring, which contributes to its solubility and interaction with biological targets. The sulfonyl fluoride functional group is known for its electrophilic nature, allowing it to form covalent bonds with nucleophilic sites on proteins.

The biological activity of 3-(Morpholin-4-yl)propane-1-sulfonyl fluoride hydrochloride primarily involves:

• Enzyme Inhibition : The compound acts as a covalent inhibitor for various enzymes by modifying specific amino acid residues. This mechanism is particularly prominent in proteases and kinases, where it can irreversibly bind to active sites, leading to prolonged inhibition.
• Receptor Modulation : It has been investigated for its potential to modulate receptor activity, influencing signaling pathways in cancer and other diseases.

Biological Activity Overview

Activity	Description
Enzyme Inhibition	Inhibits serine proteases and kinases through covalent modification.
Antiviral Activity	Potential use in targeting viral proteases, notably in hepatitis C treatment.
Anticancer Properties	Investigated for effects on cancer cell proliferation and survival.
Neuroprotective Effects	Early studies suggest potential in mitigating neuroinflammation.

Case Studies and Research Findings

• Enzyme Inhibition Studies : Research has shown that 3-(Morpholin-4-yl)propane-1-sulfonyl fluoride hydrochloride effectively inhibits serine proteases related to viral replication. For instance, it demonstrated IC50 values in the low nanomolar range against hepatitis C virus (HCV) protease, indicating potent antiviral activity .
• Cancer Research : In cellular assays, the compound exhibited significant cytotoxic effects on various cancer cell lines, suggesting its potential as an anticancer agent. A study highlighted its ability to induce apoptosis in breast cancer cells through the inhibition of key survival pathways .
• Neuroprotective Studies : Preliminary investigations into the neuroprotective properties of this compound revealed its capability to reduce oxidative stress markers in neuronal cell cultures, indicating a promising avenue for treating neurodegenerative diseases .

Q & A

Q. What synthetic routes are commonly employed for preparing 3-(Morpholin-4-yl)propane-1-sulfonyl fluoride hydrochloride?

Methodological Answer: The compound can be synthesized via nucleophilic substitution or sulfonylation reactions. A typical approach involves:

Sulfonyl Fluoride Formation : Reacting propane-1-sulfonyl chloride with a fluoride source (e.g., KF) under anhydrous conditions to generate propane-1-sulfonyl fluoride .

Morpholine Conjugation : Introducing the morpholine moiety through alkylation or amination. For example, reacting propane-1-sulfonyl fluoride with 4-aminomorpholine in a polar aprotic solvent (e.g., DMF) under controlled pH (~7–8) to avoid decomposition .

Hydrochloride Salt Formation : Final protonation using HCl gas in an ether or dichloromethane solvent to precipitate the hydrochloride salt .

Q. Key Considerations :

• Monitor reaction progress via TLC or LC-MS to detect intermediates.
• Use inert atmosphere (N₂/Ar) to prevent hydrolysis of the sulfonyl fluoride group .

Q. How is the compound characterized for purity and structural confirmation?

Methodological Answer:

• Crystallography : Single-crystal X-ray diffraction (SXRD) using SHELX software for refinement .
• Spectroscopy :
  • ¹H/¹³C NMR : Verify morpholine ring integration (δ ~2.5–3.5 ppm for N-CH₂ groups) and sulfonyl fluoride signals (¹⁹F NMR: δ ~60–70 ppm) .
  • IR Spectroscopy : Confirm S=O stretching (1350–1200 cm⁻¹) and N-H stretches (if present) .
• Mass Spectrometry : ESI-MS or HRMS to validate molecular ion peaks (e.g., [M+H]⁺ for C₇H₁₄FNO₃S) .

Q. Data Interpretation Pitfalls :

• Avoid misassigning morpholine puckering (e.g., chair vs. boat conformations) by referencing Cremer-Pople coordinates for ring analysis .

Q. What safety protocols are critical for handling this compound?

Methodological Answer:

• Personal Protective Equipment (PPE) : Nitrile gloves, chemical-resistant lab coat, and full-face shield to prevent skin/eye contact (acute toxicity data from morpholine analogs suggest LD₅₀ ~500 mg/kg in rodents) .
• Ventilation : Use fume hoods with >0.5 m/s airflow to mitigate inhalation risks (sulfonyl fluorides release toxic SO₂ upon decomposition) .
• Spill Management : Neutralize spills with sodium bicarbonate slurry, followed by adsorption using vermiculite .

Advanced Research Questions

Q. How does the sulfonyl fluoride group influence reactivity in nucleophilic substitution reactions?

Methodological Answer: The sulfonyl fluoride acts as a "clickable" electrophile due to:

• Electrophilicity : High leaving-group ability (F⁻) enables rapid substitution with amines or thiols under mild conditions (e.g., pH 7.5, 25°C) .
• Stability : Unlike sulfonyl chlorides, sulfonyl fluorides resist hydrolysis in aqueous buffers (t₁/₂ >24 hrs at pH 7), enabling bioconjugation applications .

Q. Experimental Design :

• Compare reaction kinetics with sulfonyl chloride analogs using stopped-flow UV-Vis spectroscopy.
• Optimize conditions using Design of Experiments (DoE) to balance reactivity and stability .

Q. What computational methods predict the compound’s stability under varying pH conditions?

Methodological Answer:

• DFT Calculations : Use Gaussian or ORCA to model hydrolysis pathways. Key parameters:
  • Gibbs free energy (ΔG‡) for S-F bond cleavage.
  • Solvent effects (e.g., water dielectric constant) .
• pKa Prediction : Tools like MarvinSketch estimate protonation states of the morpholine nitrogen (predicted pKa ~7.2), critical for salt formation and solubility .

Q. Validation :

• Compare computational results with experimental stability data (e.g., HPLC degradation profiles at pH 2–10) .

Q. How to resolve contradictions in reported biological activity data for morpholine-sulfonyl derivatives?

Methodological Answer:

• Meta-Analysis : Aggregate data from PubChem and ChEMBL, filtering by assay type (e.g., kinase inhibition vs. cytotoxicity).
• Structure-Activity Relationship (SAR) :
  • Correlate substituent effects (e.g., sulfonyl fluoride vs. sulfonamide) with activity .
  • Use molecular docking (AutoDock Vina) to identify binding poses in target proteins .

Q. Case Study :

• Conflicting IC₅₀ values for morpholine-sulfonyl inhibitors may arise from assay conditions (e.g., ATP concentration in kinase assays). Standardize protocols using guidelines from Reference Standards for Pharmaceutical Analysis .